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Compound of Interest

Compound Name: Trifludimoxazin

Cat. No.: B1651332

Abstract

This application note details a robust and sensitive method for the quantification of the
herbicide Trifludimoxazin (BAS 850 H) in soil matrices using Liquid Chromatography with
tandem Mass Spectrometry (LC-MS/MS). The described protocol is based on established
methodologies and is suitable for researchers, scientists, and professionals in drug
development and environmental monitoring. The procedure involves solvent extraction of
Trifludimoxazin from soil samples, followed by a cleanup step and subsequent analysis by
LC-MS/MS. The method has been validated to demonstrate acceptable accuracy, precision,
and linearity.

Introduction

Trifludimoxazin is a protoporphyrinogen-oxidase (PPO) inhibiting herbicide used for the
control of broadleaf and grass weeds in various agricultural settings.[1] Its presence and
persistence in soil are of environmental interest, necessitating a reliable analytical method for
its quantification. This application note provides a detailed protocol for the extraction and
analysis of Trifludimoxazin in soil, enabling accurate determination of its residues.

Experimental
Sample Preparation

The extraction and cleanup procedure is critical for removing matrix interferences and
concentrating the analyte.
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Materials:

5 g soil sample

o Methanol:water with 0.1% formic acid (70:30, v/v)

o Cyclohexane:ethyl acetate (90:10, v/v)

» Nitrogen evaporator

e Methanol with 0.1% formic acid

o Water with 0.1% formic acid

e 0.45 um PTFE syringe filters

Protocol:

Weigh 5 g of the soil sample into a suitable container.

o Extract the soil sample by shaking it twice with a solution of methanol:water with 0.1% formic
acid (70:30, v/v).[2][3]

o Combine the extracts and concentrate an aliquot to its aqueous remainder under a stream of
nitrogen at 50°C.[3][4]

o Perform a liquid-liquid partition with cyclohexane:ethyl acetate (90:10, v/v).[2][3][4]

o Evaporate an aliquot of the organic phase to dryness using a nitrogen evaporator at 50°C.[2]

[3114]

» Reconstitute the residue in a solution of methanol:water with 0.1% formic acid (20:80, v/v).[2]

[3]

« Filter the final extract through a 0.45 um PTFE syringe filter into an autosampler vial for LC-
MS/MS analysis.[4]

LC-MS/MS Analysis
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The analysis is performed using a liquid chromatograph coupled to a tandem mass

spectrometer.

Instrumentation:

e High-Performance Liquid Chromatography (HPLC) system

o Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions:

» Mobile Phase: A gradient of methanol and water, both containing 0.1% formic acid.

e Injection Volume: 100 pL[2]

Mass Spectrometric Conditions:

« lonization Mode: Positive Electrospray lonization (ESI+)[2]

» Monitored Transitions: The analysis is conducted in Multiple Reaction Monitoring (MRM)

mode. The primary and confirmatory transitions for Trifludimoxazin are monitored.[3]

Quantitative Data Summary

The following tables summarize the quantitative performance of the method as reported in the

cited documents.

Parameter Value

Reference

Limit of Quantification (LOQ) 0.1 pg/kg

[4]

Limit of Detection (LOD) 0.026 pg/kg [4]
o Relative Standard
Fortification Level Mean Recovery (%) L Reference
Deviation (RSD, %)
LOQ (0.1 pg/kg) 70-120% <20% [4]
10x LOQ (1.0 pg/kg) 70-120% <20% [4]
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Quantitation

Confirmation

Analyte o o Reference
Transition (m/z) Transition (m/z)
Trifludimoxazin 413 - 74 413 - 134 [21[4]
Experimental Workflow
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Experimental Workflow for Trifludimoxazin Analysis in Soil

Logical Steps of the Analytical Method

Extraction of Trifludimoxazin
from Soil Matrix

'

Sample Cleanup and
Interference Removal

Instrumental Analysis
by LC-MS/MS

Quantification using
External Standards
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. docs.publicnow.com [docs.publicnow.com]
e 2. epa.gov [epa.gov]
e 3. epa.gov [epa.gov]
e 4. epa.gov [epa.gov]

« To cite this document: BenchChem. [Application Note: Quantification of Trifludimoxazin in
Soil using LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1651332#|c-ms-ms-method-for-trifludimoxazin-
quantification-in-soil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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